[(Cyclohex-2-en-1-ylidene)methyl]oxidanium

• CAS No.: 94483-98-4
• Molecular Formula: C7H11O+
• Molecular Weight: 111.16 g/mol
• IUPAC Name: cyclohex-2-en-1-ylidenemethyloxidanium
• InChI: InChI=1S/C7H10O/c8-6-7-4-2-1-3-5-7/h2,4,6,8H,1,3,5H2/p+1
• InChI Key: QUXOOSIORBSVRL-UHFFFAOYSA-O
• Canonical SMILES: C1CC=CC(=C[OH2+])C1

Description

[(Cyclohex-2-en-1-ylidene)methyl]oxidanium is a chemical compound characterized by a cyclohexene ring with a methylene group and an oxidanium ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Cyclohex-2-en-1-ylidene)methyl]oxidanium typically involves the reaction of cyclohexene with a suitable oxidizing agent under controlled conditions. One common method is the oxidation of cyclohexene using hydrogen peroxide in the presence of a catalyst such as tungsten oxide. The reaction is carried out at a temperature of around 50-60°C and requires careful monitoring to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and higher yields. The use of advanced catalysts and optimized reaction parameters further enhances the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

[(Cyclohex-2-en-1-ylidene)methyl]oxidanium undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form more complex oxides.

Reduction: It can be reduced back to cyclohexene under specific conditions.

Substitution: The methylene group can be substituted with other functional groups, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogens, alkylating agents, and other electrophiles.

Major Products Formed

The major products formed from these reactions include various cyclohexene derivatives, oxides, and substituted cyclohexenes, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

[(Cyclohex-2-en-1-ylidene)methyl]oxidanium has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems and as a model compound in biochemical research.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(Cyclohex-2-en-1-ylidene)methyl]oxidanium involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biochemical effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

[(Cyclohex-2-en-1-ylidene)methyl]oxidanium can be compared with other similar compounds, such as:

Cyclohexene: A simpler structure without the oxidanium ion.

Cyclohexanone: Contains a carbonyl group instead of the methylene group.

Cyclohexanol: Features a hydroxyl group instead of the methylene group.

The uniqueness of this compound lies in its specific combination of a cyclohexene ring with a methylene group and an oxidanium ion, which imparts distinct chemical properties and reactivity.